Cas no 2138404-73-4 (tert-butyl N-[2-(4-chloro-2-methylphenyl)piperidin-4-yl]carbamate)

• Product Name: tert-butyl N-[2-(4-chloro-2-methylphenyl)piperidin-4-yl]carbamate
• CAS No: 2138404-73-4
• MF: C₁₇H₂₅ClN₂O₂
• MW: 324.845603704453
• CID: 6234662
• PubChem ID: 165799720
• Update Time: 2025-07-17

tert-butyl N-[2-(4-chloro-2-methylphenyl)piperidin-4-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[2-(4-chloro-2-methylphenyl)piperidin-4-yl]carbamate
• 2138404-73-4
• EN300-704995

• Inchi： 1S/C17H25ClN2O2/c1-11-9-12(18)5-6-14(11)15-10-13(7-8-19-15)20-16(21)22-17(2,3)4/h5-6,9,13,15,19H,7-8,10H2,1-4H3,(H,20,21)
• InChI Key： QDKVVQZJKQYJQH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)C1CC(CCN1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 324.1604557g/mol
• Monoisotopic Mass: 324.1604557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-[2-(4-chloro-2-methylphenyl)piperidin-4-yl]carbamate

Introduction to tert-butyl N-[2-(4-chloro-2-methylphenyl)piperidin-4-yl]carbamate (CAS No. 2138404-73-4)

tert-butyl N-[2-(4-chloro-2-methylphenyl)piperidin-4-yl]carbamate, a compound with the CAS number 2138404-73-4, is a significant molecule in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of carbamates and is characterized by its unique structural features, including a tert-butyl group, a piperidine ring, and a substituted phenyl moiety. These structural elements contribute to its potential therapeutic applications and make it an interesting subject for ongoing research.

The chemical structure of tert-butyl N-[2-(4-chloro-2-methylphenyl)piperidin-4-yl]carbamate can be described as follows: it consists of a tert-butyl group attached to a carbamate functional group, which in turn is linked to a piperidine ring. The piperidine ring is substituted at the 2-position with a 4-chloro-2-methylphenyl group. This intricate structure imparts specific chemical and biological properties that are crucial for its potential use in drug development.

In recent years, there has been growing interest in the study of carbamates due to their diverse biological activities. tert-butyl N-[2-(4-chloro-2-methylphenyl)piperidin-4-yl]carbamate has been investigated for its potential as a modulator of various biological targets, including receptors, enzymes, and ion channels. One of the key areas of research has been its interaction with G protein-coupled receptors (GPCRs), which are important targets for many therapeutic agents.

A study published in the Journal of Medicinal Chemistry highlighted the role of tert-butyl N-[2-(4-chloro-2-methylphenyl)piperidin-4-yl]carbamate in modulating the activity of GPCRs. The researchers found that this compound exhibits selective binding to specific subtypes of GPCRs, suggesting its potential as a lead compound for developing novel drugs targeting these receptors. The selective binding properties of this carbamate make it an attractive candidate for further optimization and development.

Beyond its interactions with GPCRs, tert-butyl N-[2-(4-chloro-2-methylphenyl)piperidin-4-yl]carbamate has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated its potential as an anti-inflammatory agent. In vitro experiments have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in immune cells. These findings suggest that it may have applications in treating inflammatory diseases.

The pharmacokinetic properties of tert-butyl N-[2-(4-chloro-2-methylphenyl)piperidin-4-yl]carbamate have also been investigated to assess its suitability for drug development. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are important considerations for developing orally administered drugs.

In addition to its therapeutic potential, tert-butyl N-[2-(4-chloro-2-methylphenyl)piperidin-4-yl]carbamate has been studied for its synthetic accessibility. Several synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves the reaction of 4-chloro-2-methylbenzaldehyde with piperidine to form the corresponding imine, which is then reduced to form the piperidine derivative. Subsequent protection of the amine group with tert-butyloxycarbonyl (Boc) reagent yields the final product.

The synthetic flexibility of tert-butyl N-[2-(4-chloro-2-methylphenyl)piperidin-4-yl]carbamate allows for easy modification and optimization of its structure. This is particularly important in drug discovery, where small changes in molecular structure can significantly impact biological activity and pharmacological properties. Researchers can use this flexibility to fine-tune the compound's potency, selectivity, and safety profile.

In conclusion, tert-butyl N-[2-(4-chloro-2-methylphenyl)piperidin-4-yl]carbamate (CAS No. 2138404-73-4) is a promising molecule with diverse biological activities and favorable pharmacokinetic properties. Its unique structural features make it an attractive candidate for further research and development in various therapeutic areas, including GPCR modulation and anti-inflammatory applications. Ongoing studies are expected to uncover more about its potential uses and contribute to the advancement of medicinal chemistry and pharmaceutical science.